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Compound of Interest

Compound Name: Clenhexerol

Cat. No.: B125687 Get Quote

Initial research indicates that "Clenhexerol" is not a recognized chemical compound. It is

highly probable that this is a misspelling of Clenbuterol, a sympathomimetic amine used as a

bronchodilator in the treatment of breathing disorders such as asthma.[1][2] This document,

therefore, provides essential safety and disposal information for Clenbuterol hydrochloride, the

common salt form of the drug.[1]

Core Safety and Handling Protocols
Clenbuterol hydrochloride is classified as toxic if swallowed or inhaled and may cause damage

to organs through prolonged or repeated exposure.[3][4] Therefore, strict adherence to safety

protocols is paramount for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Wear suitable chemical-resistant gloves.

Body Protection: Wear suitable protective clothing.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory device.

Handling Procedures:

Handle in a well-ventilated area, preferably in a laboratory hood.
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Avoid direct contact with the product.

Do not eat, drink, or smoke when handling.

Wash hands thoroughly after handling.

Physical and Chemical Properties of Clenbuterol
Hydrochloride
A summary of the key quantitative data for Clenbuterol hydrochloride is presented below for

easy reference.

Property Value Source

Molecular Formula C12H19Cl3N2O

Molecular Weight 313.6 g/mol

Melting Point 174.5°C (346.1°F)

Appearance White crystalline powder

Solubility Soluble in water and ethanol

CAS Number 21898-19-1

Proper Disposal Procedures for Clenbuterol
Hydrochloride
The disposal of Clenbuterol hydrochloride and any contaminated materials must be conducted

in accordance with federal, state, and local regulations. Improper disposal can pose a

significant environmental and health risk.

Step-by-Step Disposal Guide:

Segregation: Isolate all Clenbuterol hydrochloride waste, including unused product,

contaminated labware (e.g., vials, syringes, gloves), and spill cleanup materials.

Waste Classification: Treat all Clenbuterol hydrochloride waste as hazardous waste.
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Containerization:

Place solid waste in a designated, properly labeled, sealed, and leak-proof hazardous

waste container.

For liquid waste, use a compatible, sealed container clearly labeled as "Hazardous Waste"

and listing the contents.

Labeling: Ensure all waste containers are clearly labeled with the words "Hazardous Waste,"

the name "Clenbuterol Hydrochloride," and any other information required by your

institution's and local regulations.

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials, heat, and ignition sources.

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste by a

licensed and reputable hazardous waste disposal company. Do not dispose of Clenbuterol

hydrochloride down the drain or in regular trash.

Documentation: Maintain a record of all disposed Clenbuterol hydrochloride waste, including

the quantity, date of disposal, and the disposal company used.

Experimental Protocols Cited
The information provided in this document is based on standard laboratory safety and

hazardous waste management protocols as outlined in Safety Data Sheets (SDS) for

Clenbuterol hydrochloride. The methodologies for determining the physical and chemical

properties are standard analytical chemistry techniques. The disposal procedures are derived

from regulatory guidelines for hazardous chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Clenbuterol

hydrochloride.
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Caption: Clenbuterol Hydrochloride Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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